Cas no 1567218-43-2 ((2-Methoxy-6-methylphenyl)boronic acid)

• Product Name: (2-Methoxy-6-methylphenyl)boronic acid
• CAS No: 1567218-43-2
• MF: C₈H₁₁BO₃
• MW: 165.982142686844
• MDL: MFCD11043444
• CID: 4606677
• PubChem ID: 55265593
• Update Time: 2025-10-28

(2-Methoxy-6-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-methoxy-6-methylphenyl)boronic acid
• KM3773
• AK192001
• 2-METHOXY-6-METHYLPHENYLBORONIC ACID
• V9950
• SCHEMBL14092740
• 1567218-43-2
• CS-0146708
• AKOS006309444
• AS-55577
• (2-methoxy-6-methylphenyl)boronicacid
• SY273913
• C72960
• MFCD11043444
• (2-Methoxy-6-methylphenyl)boronic acid

• MDL： MFCD11043444
• Inchi： 1S/C8H11BO3/c1-6-4-3-5-7(12-2)8(6)9(10)11/h3-5,10-11H,1-2H3
• InChI Key： WGKKQSDBNMUTNF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1B(O)O

Computed Properties

• Exact Mass: 166.0801244g/mol
• Monoisotopic Mass: 166.0801244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

(2-Methoxy-6-methylphenyl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (2-Methoxy-6-methylphenyl)boronic acid

Introduction to (2-Methoxy-6-methylphenyl)boronic Acid (CAS No. 1567218-43-2)

(2-Methoxy-6-methylphenyl)boronic acid, with the chemical formula C₈H₉BO₃, is a boronic acid derivative that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1567218-43-2, is a key intermediate in the synthesis of various therapeutic agents. Its unique structural properties, characterized by the presence of both a methoxy group and a methyl group on a phenyl ring, make it a versatile building block for medicinal chemists.

The< strong> boronic acid moiety in (2-Methoxy-6-methylphenyl)boronic acid is particularly noteworthy due to its ability to participate in various chemical reactions, including Suzuki-Miyaura cross-coupling reactions. This reaction is widely employed in the construction of complex organic molecules, making it invaluable in the synthesis of biaryl compounds, which are prevalent in many drugs. The< strong> methoxy and methyl substituents further enhance its reactivity and selectivity, allowing for precise control over molecular architecture during synthetic processes.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for their potential therapeutic applications. One of the most promising areas has been in the field of targeted cancer therapies. Boronic acids have been shown to exhibit significant inhibitory effects on various enzymes involved in cancer cell proliferation and survival. For instance, studies have demonstrated that< strong> (2-Methoxy-6-methylphenyl)boronic acid can be used to develop inhibitors targeting enzymes such as fucosyltransferase, which plays a crucial role in tumor metastasis.

The< strong> pharmaceutical industry has been particularly interested in leveraging the properties of (2-Methoxy-6-methylphenyl)boronic acid to create new drug candidates. Its ability to form stable complexes with metal ions has also opened up avenues for developing metal-based therapeutics. These complexes can exhibit enhanced bioavailability and improved target specificity, leading to more effective treatments with fewer side effects.

Moreover, the< strong> synthetic versatility of this compound has made it a favorite among researchers working on drug discovery. Its compatibility with various functional groups allows for the facile introduction of additional modifications, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead compounds that can be further optimized into viable drugs.

Recent advancements in computational chemistry have also contributed to the growing interest in (2-Methoxy-6-methylphenyl)boronic acid. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective inhibitors. These studies often involve simulating the binding modes of boronic acids within enzyme active sites, which can guide the development of more potent and selective drugs.

The< strong> environmental impact of using boronic acids as pharmaceutical intermediates is another area of concern that has prompted further research. While boron-containing compounds are generally biodegradable, their persistence in certain environments can pose challenges. Efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental footprint. These initiatives align with broader trends in sustainable chemistry, where efficiency and ecological responsibility are paramount.

In conclusion, (2-Methoxy-6-methylphenyl)boronic acid (CAS No. 1567218-43-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an even greater role in shaping the future of medicine.